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Compound of Interest

Compound Name: Azido-PEG2-hydrazide-Boc

Cat. No.: B605827

For Researchers, Scientists, and Drug Development Professionals

Introduction

Azido-PEG2-hydrazide-Boc is a heterobifunctional linker molecule integral to the fields of
bioconjugation, proteomics, and drug discovery, particularly in the development of Proteolysis
Targeting Chimeras (PROTACS).[1][2] This guide provides a comprehensive overview of its
physical properties, chemical reactivity, and handling protocols, designed to equip researchers
with the essential knowledge for its effective application. The molecule incorporates three key
functional moieties: an azide group for click chemistry, a Boc-protected hydrazide for
conjugation to carbonyl-containing molecules, and a polyethylene glycol (PEG) spacer to
enhance solubility and provide spatial separation between conjugated molecules.[3][4]

Core Physical and Chemical Properties

The physical and chemical characteristics of Azido-PEG2-hydrazide-Boc are fundamental to
its application in complex biological systems. A summary of these properties is presented in the
table below.
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Property Value Source(s)
CAS Number 2100306-56-5 [2][3][5][6]
Molecular Formula C12H23N505 [2][3][5][6]
] 317.3 g/mol , 317.34 g/mol ,
Molecular Weight [1][5][6]
317.35 g/mol
Exact Mass 317.1699 [3]
Solid powder, Viscous Liquid
Appearance ) [11[3]
(Colorless to light yellow)
Purity >95% to 98% [BII415171181I9]
N Soluble in DCM, THF,
Solubility o [10]
acetonitrile, DMF, and DMSO
Pure form: -20°C forup to 3
N years; In solvent: -80°C.
Storage Conditions [1][11]

Shipped under ambient
temperature.

Chemical Structure and Reactivity

Azido-PEG2-hydrazide-Boc possesses a unique trifunctional architecture that enables a

versatile range of bioconjugation strategies. The molecule consists of an azide terminus, a

central hydrophilic PEG2 linker, and a tert-butyloxycarbonyl (Boc) protected hydrazide group.
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Chemical Moieties of Azido-PEG2-hydrazide-Boc

Azide Group

covalent bond

PEG2|Linker

- (CH2)2 - O - (CH2)2 - O - (CH2)2 - C(O) -

covalent bond

Boc-Prcv)tected Hydrazide

-NH - NH - Boc
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Azido-PEG2-hydrazide-Boc

Acidic Deprotection (e.g., TFA)

Molecule 1

Azido-PEG2-hydrazide (with Aldehyde/Ketone)

Hydrazone Formation

Molecule 2

Azido-PEG2-Molecule 1 Conjugate (with Alkyne)

Click Chemistry (CuUAAC or SPAAC)

Molecule 2-PEG2-Molecule 1 Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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